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Compound of Interest

Compound Name: 503O13

Cat. No.: B11935329 Get Quote

For researchers, scientists, and drug development professionals utilizing the ionizable lipid

503O13, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. This guide provides essential information and step-by-step

procedures for the safe handling and disposal of 503O13, a substance primarily used in the

development of siRNA delivery systems.

Essential Safety Information
While 503O13 is not classified as a hazardous substance according to available Safety Data

Sheets (SDS), it is imperative to follow standard laboratory safety protocols.[1] Always consult

your institution's specific guidelines and the material's SDS before handling and disposal.

Key Properties of 503O13
A summary of the key physical and chemical properties of 503O13 is provided below to inform

safe handling and disposal practices.
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Property Value

Chemical Name 503O13

Synonyms Degradable ionizable lipid

Primary Use siRNA delivery in research

Hazard Classification Not classified as hazardous

Storage Temperature -20°C

Disposal Procedures
The non-hazardous nature of 503O13 simplifies its disposal, but adherence to proper

laboratory waste management practices remains crucial. The following workflow outlines the

decision-making process and recommended steps for disposal.
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Start: 503O13 Waste for Disposal

Consult Safety Data Sheet (SDS)

Is the material classified as hazardous?

Not Hazardous

 No

Hazardous

 Yes

Consult Institutional and Local Regulations for Non-Hazardous Waste

Follow Hazardous Waste Disposal Procedures

Option 1: Sanitary Sewer Disposal
(If permitted by local regulations)

Option 2: Regular Trash Disposal
(If permitted by local regulations)

End of Disposal Process

Click to download full resolution via product page

Decision workflow for the proper disposal of 503O13.

Step-by-Step Disposal Guidance
Consult the Safety Data Sheet (SDS): Before initiating any disposal procedure, thoroughly

review the SDS for 503O13. The SDS from major suppliers indicates that this substance is
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not a hazardous mixture.[1]

Review Institutional and Local Regulations: Disposal of laboratory chemicals, even non-

hazardous ones, is subject to institutional and local regulations.[2][3] Contact your

institution's Environmental Health and Safety (EHS) department to confirm the approved

disposal methods for non-hazardous chemical waste.

Evaluate Disposal Options for Non-Hazardous Waste: Based on typical guidelines for non-

hazardous laboratory waste, the following options may be available, pending institutional

approval:

Sanitary Sewer Disposal: For small quantities of 503O13 in solution, disposal down the

sanitary sewer with copious amounts of water may be permissible.[2][4] This is often an

acceptable method for non-hazardous, water-soluble substances.

Regular Trash Disposal: Solid forms of non-hazardous chemicals can sometimes be

disposed of in the regular trash.[1][2] Ensure the material is in a sealed, clearly labeled

container to prevent accidental exposure.

Segregate from Hazardous Waste: It is crucial to segregate non-hazardous waste like

503O13 from hazardous waste streams.[5] Combining non-hazardous with hazardous waste

needlessly increases the volume and cost of hazardous waste disposal.[5]

Experimental Protocols
Currently, there are no specific experimental protocols cited in the provided search results for

the disposal of 503O13. The disposal procedures are based on general principles for non-

hazardous laboratory chemicals. Researchers should always default to their institution's

established protocols for chemical waste management.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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